DWP-05195: A Technical Guide on its Core Mechanism of Action as a TRPV1 Antagonist
DWP-05195: A Technical Guide on its Core Mechanism of Action as a TRPV1 Antagonist
For Researchers, Scientists, and Drug Development Professionals
Abstract
DWP-05195 is a novel small molecule antagonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a key integrator of noxious stimuli in the peripheral nervous system. Developed for the management of pain, DWP-05195 has demonstrated pharmacological activity consistent with its mechanism in clinical studies.[1] This technical guide provides a comprehensive overview of the core mechanism of action of DWP-05195, synthesizing available data from preclinical and clinical research. The document details the established role of DWP-05195 as a TRPV1 antagonist, explores its effects on downstream signaling pathways, and provides detailed protocols for key experimental assays relevant to its characterization. All quantitative data is presented in structured tables, and signaling pathways and experimental workflows are visualized through diagrams to facilitate a deeper understanding of this compound for research and drug development professionals.
Introduction: The Role of TRPV1 in Nociception
The Transient Receptor Potential Vanilloid 1 (TRPV1), also known as the capsaicin (B1668287) receptor, is a non-selective cation channel predominantly expressed in the peripheral terminals of nociceptive sensory neurons.[2] It functions as a molecular integrator of various noxious stimuli, including high temperatures (>43°C), acidic conditions (pH < 6), and exogenous and endogenous chemical ligands.[3] The pungent compound in chili peppers, capsaicin, is a well-known exogenous agonist of TRPV1. Endogenous activators include anandamide (B1667382) and other lipid metabolites that are often released during tissue injury and inflammation.[2]
Activation of the TRPV1 channel leads to an influx of cations, primarily Ca2+ and Na+, causing depolarization of the neuronal membrane. This depolarization, if sufficient, triggers the generation of action potentials that propagate along the sensory nerve to the spinal cord and ultimately to the brain, where the sensation of pain is perceived. The influx of Ca2+ also initiates downstream signaling cascades that contribute to neurogenic inflammation through the release of neuropeptides such as Substance P and Calcitonin Gene-Related Peptide (CGRP) from the peripheral and central terminals of sensory neurons. These neuropeptides contribute to the peripheral sensitization of nociceptors and the transmission of pain signals in the spinal cord.
Given its central role in pain pathways, the TRPV1 channel is a prime target for the development of novel analgesic drugs.[2] Antagonists of the TRPV1 receptor are designed to block the activation of this channel, thereby preventing the initiation of pain signals in response to noxious stimuli.
DWP-05195: A Competitive Antagonist of the TRPV1 Receptor
DWP-05195 has been identified as a potent and orally active antagonist of the TRPV1 receptor.[2][4] Clinical studies have shown that DWP-05195 competitively inhibits the transduction of pain signals initiated by typical TRPV1 agonists, including capsaicin, endovanilloids like anandamide, and N-arachidonoyl dopamine.[5] This competitive antagonism suggests that DWP-05195 likely interacts with the agonist binding site on the TRPV1 channel, thereby preventing the conformational changes required for channel opening.
Quantitative Data
While specific binding affinity (Ki) and in vitro functional inhibition (IC50) data for DWP-05195 against the TRPV1 receptor are not extensively available in the public domain, its pharmacological effects have been quantified in both clinical and non-clinical studies.
A study investigating the anti-cancer properties of DWP-05195 provided IC50 values for its effect on cell viability in several human ovarian cancer cell lines. It is important to note that these values reflect the compound's ability to induce apoptosis in these specific cell lines and are not a direct measure of TRPV1 antagonism.
Table 1: IC50 Values of DWP-05195 on Cell Viability in Human Ovarian Cancer Cell Lines [6]
| Cell Line | IC50 (µM) |
| A2780 | 28.3 ± 2.1 |
| SKOV3 | 25.4 ± 1.5 |
| OVCAR3 | 35.2 ± 3.3 |
| TOV-21G | 38.1 ± 2.5 |
| HeyA8 | 41.2 ± 3.8 |
Data presented as mean ± standard deviation from three independent experiments.
In a first-in-human clinical trial, the pharmacodynamic effects of DWP-05195 were assessed by measuring the heat pain threshold (HPtr) and heat pain tolerance (HPtol) in healthy volunteers. Administration of DWP-05195 resulted in a dose-dependent increase in both HPtr and HPtol, consistent with its role as a TRPV1 antagonist.[1]
Table 2: Pharmacodynamic Effects of Single and Multiple Doses of DWP-05195 in Healthy Volunteers [1]
| Study Type | Dose | Change in Heat Pain Threshold (HPtr) | Change in Heat Pain Tolerance (HPtol) |
| Single Dose | 10-600 mg | Dose-dependent increase | Dose-dependent increase |
| Multiple Dose | 100-400 mg once daily for 8 days | Dose-dependent increase | Dose-dependent increase |
Specific quantitative changes in HPtr and HPtol are not detailed in the publication, but a clear dose-dependent trend was reported.
Downstream Signaling Pathways Modulated by DWP-05195
The antagonism of the TRPV1 receptor by DWP-05195 is expected to block the downstream signaling events that are initiated by TRPV1 activation. The primary consequence of this antagonism is the inhibition of cation influx, which in turn prevents neuronal depolarization and the subsequent release of pro-inflammatory and pain-mediating neuropeptides.
Inhibition of Neuropeptide Release
Activation of TRPV1 on sensory nerve terminals triggers the release of Substance P and CGRP. By blocking the initial activation of the TRPV1 channel, DWP-05195 is hypothesized to inhibit the release of these neuropeptides, thereby reducing both peripheral sensitization and central transmission of pain signals.
Effects on Intracellular Signaling Cascades
A study on the effects of DWP-05195 in human ovarian cancer cells revealed its ability to induce apoptosis through a pathway involving endoplasmic reticulum (ER) stress.[3][6] In this context, DWP-05195 treatment led to an increase in reactive oxygen species (ROS), activation of the p38 MAP kinase pathway, and subsequent upregulation of the pro-apoptotic transcription factor CHOP.[6][7] While this pathway is linked to apoptosis in cancer cells, its relevance to the analgesic mechanism of DWP-05195 in neurons is not established. However, it demonstrates that DWP-05195 can influence intracellular signaling cascades.
Experimental Protocols
Detailed experimental protocols are essential for the accurate in vitro and in vivo characterization of a compound's mechanism of action. The following sections provide methodologies for key experiments used to evaluate TRPV1 antagonists.
In Vitro Characterization
This assay is a primary method for assessing the functional antagonism of the TRPV1 channel.
Methodology:
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Cell Culture: Human Embryonic Kidney (HEK293) cells stably expressing the human TRPV1 channel are cultured in appropriate media and seeded into 96-well plates.
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Dye Loading: Cells are incubated with a calcium-sensitive fluorescent dye, such as Fluo-4 AM, which can cross the cell membrane. Inside the cell, esterases cleave the AM ester, trapping the fluorescent indicator in the cytoplasm.
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Compound Incubation: After washing to remove extracellular dye, cells are incubated with varying concentrations of DWP-05195 or a vehicle control.
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Fluorescence Measurement: The plate is placed in a fluorescence plate reader. Baseline fluorescence is measured before the addition of a TRPV1 agonist.
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Agonist Stimulation: A known concentration of a TRPV1 agonist, typically capsaicin, is added to all wells to stimulate the opening of the TRPV1 channels and subsequent calcium influx.
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Data Acquisition and Analysis: The fluorescence intensity is measured kinetically. The increase in fluorescence upon agonist stimulation is indicative of calcium influx. The inhibitory effect of DWP-05195 is determined by comparing the fluorescence response in the presence of the compound to the response with the vehicle control. The concentration-response data is then used to calculate the IC50 value.
This technique directly measures the ion flow through the TRPV1 channel, providing a detailed characterization of the antagonist's effect on channel function.
Methodology:
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Cell Preparation: Cells expressing TRPV1 are prepared as for the calcium influx assay.
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Electrode Placement: A glass micropipette with a very fine tip is brought into contact with the membrane of a single cell. A tight seal is formed between the pipette and the cell membrane.
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Whole-Cell Configuration: The membrane patch within the pipette is ruptured, allowing for electrical access to the entire cell. The voltage across the cell membrane is then clamped at a specific holding potential.
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Agonist Application: A TRPV1 agonist is applied to the cell, which will induce an inward current carried by cations flowing through the open TRPV1 channels.
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Antagonist Application: DWP-05195 is co-applied with the agonist or pre-applied to assess its ability to block the agonist-induced current.
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Data Analysis: The magnitude of the current inhibition by DWP-05195 is measured. By testing a range of antagonist concentrations, an IC50 value for current inhibition can be determined. The nature of the antagonism (competitive vs. non-competitive) can be investigated by examining the effect of the antagonist on the agonist's concentration-response curve.
Ex Vivo Characterization
This assay measures the ability of a TRPV1 antagonist to inhibit the release of pain-related neuropeptides from primary sensory neurons.
Methodology:
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Primary Neuron Culture: Dorsal root ganglia are dissected from rodents and enzymatically and mechanically dissociated to yield a culture of primary sensory neurons.
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Compound Incubation: The cultured neurons are pre-incubated with various concentrations of DWP-05195 or a vehicle control.
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Stimulation: The neurons are then stimulated with a TRPV1 agonist, such as capsaicin, to induce the release of neuropeptides.
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Supernatant Collection: The culture supernatant is collected after the stimulation period.
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Quantification: The concentration of Substance P and/or CGRP in the supernatant is quantified using a specific enzyme-linked immunosorbent assay (ELISA).
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Data Analysis: The amount of neuropeptide released in the presence of DWP-05195 is compared to the amount released in the vehicle control to determine the inhibitory effect of the compound.
Conclusion
DWP-05195 is a novel TRPV1 antagonist with demonstrated pharmacological efficacy in a first-in-human clinical trial for pain management.[1] Its core mechanism of action is the competitive antagonism of the TRPV1 channel, which is expected to inhibit the initiation of nociceptive signals and the release of pain-mediating neuropeptides. While detailed preclinical data on its direct interaction with the TRPV1 receptor are not widely published, its effects on downstream signaling pathways in other cellular contexts suggest a broader biological activity. The experimental protocols provided in this guide offer a framework for the further in-depth characterization of DWP-05195 and other novel TRPV1 antagonists. A more complete understanding of its molecular pharmacology will be crucial for its continued development and for elucidating the full therapeutic potential of targeting the TRPV1 channel.
References
- 1. A first-in-human, double-blind, placebo-controlled, randomized, dose escalation study of DWP05195, a novel TRPV1 antagonist, in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. books.rsc.org [books.rsc.org]
- 3. mdpi.com [mdpi.com]
- 4. medkoo.com [medkoo.com]
- 5. A first-in-human, double-blind, placebo-controlled, randomized, dose escalation study of DWP05195, a novel TRPV1 antagonist, in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
- 6. TRPV1 Antagonist DWP05195 Induces ER Stress-Dependent Apoptosis through the ROS-p38-CHOP Pathway in Human Ovarian Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. TRPV1 Antagonist DWP05195 Induces ER Stress-Dependent Apoptosis through the ROS-p38-CHOP Pathway in Human Ovarian Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
